Cas no 2228625-66-7 (3-2-(dimethylamino)-4-fluorophenyl-1,1,1-trifluoropropan-2-one)

• Product Name: 3-2-(dimethylamino)-4-fluorophenyl-1,1,1-trifluoropropan-2-one
• CAS No: 2228625-66-7
• MF: C₁₁H₁₁F₄NO
• MW: 249.204756975174
• CID: 6308103
• PubChem ID: 165707625
• Update Time: 2025-06-25

3-2-(dimethylamino)-4-fluorophenyl-1,1,1-trifluoropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)-4-fluorophenyl-1,1,1-trifluoropropan-2-one
• 3-[2-(dimethylamino)-4-fluorophenyl]-1,1,1-trifluoropropan-2-one
• EN300-1973809
• 2228625-66-7

• Inchi： 1S/C11H11F4NO/c1-16(2)9-6-8(12)4-3-7(9)5-10(17)11(13,14)15/h3-4,6H,5H2,1-2H3
• InChI Key： BMHBXIKVYNUDAT-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC(C(F)(F)F)=O)=C(C=1)N(C)C

Computed Properties

• Exact Mass: 249.07767662g/mol
• Monoisotopic Mass: 249.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-2-(dimethylamino)-4-fluorophenyl-1,1,1-trifluoropropan-2-one

Introduction to 3-2-(dimethylamino)-4-fluorophenyl-1,1,1-trifluoropropan-2-one (CAS No. 2228625-66-7)

3-2-(dimethylamino)-4-fluorophenyl-1,1,1-trifluoropropan-2-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and electronic properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2228625-66-7, features a trifluoromethyl group and a dimethylamino substituent, which contribute to its reactivity and potential applications in drug discovery and material science. The presence of these functional groups makes it a promising candidate for further investigation in various biochemical pathways and therapeutic interventions.

The fluorine atoms in the trifluoromethyl group enhance the metabolic stability of the molecule, a critical factor in drug design. This stability is often linked to improved bioavailability and prolonged pharmacological activity. Additionally, the dimethylamino group introduces basicity, which can be exploited in the development of drugs targeting acidic or neutral biomolecules. Such structural features are particularly relevant in the design of kinase inhibitors, which are widely used in oncology and inflammatory diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of fluorinated compounds like 3-2-(dimethylamino)-4-fluorophenyl-1,1,1-trifluoropropan-2-one. Molecular modeling studies suggest that this compound may exhibit strong interactions with biological targets due to its ability to form hydrogen bonds and π-cation complexes. These interactions are essential for modulating enzyme activity and receptor binding affinity.

In the realm of medicinal chemistry, the synthesis of fluorinated analogs has become increasingly sophisticated. The introduction of fluoroalkyl groups into drug candidates often enhances their binding affinity and resistance to metabolic degradation. For instance, studies have shown that trifluoromethyl-substituted compounds can improve the efficacy of protease inhibitors used in antiviral therapies. The compound under discussion may serve as a scaffold for developing novel inhibitors targeting specific proteases involved in cancer progression.

The dimethylamino moiety in 3-2-(dimethylamino)-4-fluorophenyl-1,1,1-trifluoropropan-2-one also suggests potential applications in central nervous system (CNS) drug development. Amine-based compounds are frequently explored for their ability to cross the blood-brain barrier and interact with neurotransmitter receptors. The fluorine atoms may further enhance this capability by influencing lipophilicity and metabolic pathways. This makes the compound a candidate for investigating novel treatments for neurological disorders such as Alzheimer’s disease and Parkinson’s disease.

Emerging research indicates that fluorinated compounds can exhibit unique photophysical properties, making them valuable in photodynamic therapy (PDT) and other light-based medical treatments. The electron-withdrawing nature of the trifluoromethyl group can modulate excited-state lifetimes and energy transfer processes, which are critical for optimizing PDT efficacy. 3-2-(dimethylamino)-4-fluorophenyl-1,1,1-trifluoropropan-2-one could be explored as a photosensitizer or as an intermediate in synthesizing more complex phototherapeutic agents.

The synthesis of this compound involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly employed to introduce fluorine atoms and amine functionalities with high precision. The use of protected intermediates ensures regioselectivity and minimizes side reactions, which is crucial for achieving high yields and purity.

In conclusion, 3-2-(dimethylamino)-4-fluorophenyl-1,1,1-trifluoropropan-2-one (CAS No. 2228625-66-7) represents a significant advancement in fluorinated heterocyclic chemistry with broad implications for pharmaceutical development. Its unique structural features position it as a versatile tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover its potential applications, this compound is likely to play an increasingly important role in both academic laboratories and industrial drug discovery programs.